5-Cyclohexyl-1-[4-(1H-imidazol-5-yl)piperidin-1-yl]pentan-1-one
5-Cyclohexyl-1-[4-(1H-imidazol-5-yl)piperidin-1-yl]pentan-1-one
GT-2016 is an H3 antagonist that may play a role in cognition.
Brand Name:
Vulcanchem
CAS No.:
152241-24-2
VCID:
VC0529548
InChI:
InChI=1S/C19H31N3O/c23-19(9-5-4-8-16-6-2-1-3-7-16)22-12-10-17(11-13-22)18-14-20-15-21-18/h14-17H,1-13H2,(H,20,21)
SMILES:
C1CCC(CC1)CCCCC(=O)N2CCC(CC2)C3=CN=CN3
Molecular Formula:
C19H31N3O
Molecular Weight:
317.5 g/mol
5-Cyclohexyl-1-[4-(1H-imidazol-5-yl)piperidin-1-yl]pentan-1-one
CAS No.: 152241-24-2
Inhibitors
VCID: VC0529548
Molecular Formula: C19H31N3O
Molecular Weight: 317.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 152241-24-2 |
---|---|
Product Name | 5-Cyclohexyl-1-[4-(1H-imidazol-5-yl)piperidin-1-yl]pentan-1-one |
Molecular Formula | C19H31N3O |
Molecular Weight | 317.5 g/mol |
IUPAC Name | 5-cyclohexyl-1-[4-(1H-imidazol-5-yl)piperidin-1-yl]pentan-1-one |
Standard InChI | InChI=1S/C19H31N3O/c23-19(9-5-4-8-16-6-2-1-3-7-16)22-12-10-17(11-13-22)18-14-20-15-21-18/h14-17H,1-13H2,(H,20,21) |
Standard InChIKey | YTCGNPGLMAECND-UHFFFAOYSA-N |
SMILES | C1CCC(CC1)CCCCC(=O)N2CCC(CC2)C3=CN=CN3 |
Canonical SMILES | C1CCC(CC1)CCCCC(=O)N2CCC(CC2)C3=CN=CN3 |
Appearance | Solid powder |
Description | GT-2016 is an H3 antagonist that may play a role in cognition. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 4-(1-cyclohexylpentanoyl-4-piperidyl)-1H-imidazole GT 2016 GT-2016 |
Reference | 1: Berlin M, Boyce CW, Ruiz Mde L. Histamine H3 receptor as a drug discovery target. J Med Chem. 2011 Jan 13;54(1):26-53. doi: 10.1021/jm100064d. Epub 2010 Nov 9. Review. PubMed PMID: 21062081. |
PubChem Compound | 9839975 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume